![molecular formula C18H17N5 B1240963 8-methyl-N-[(4-methylphenyl)methyl]-[1,2,4]triazolo[4,3-a]quinoxalin-4-amine](/img/structure/B1240963.png)
8-methyl-N-[(4-methylphenyl)methyl]-[1,2,4]triazolo[4,3-a]quinoxalin-4-amine
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
8-methyl-N-[(4-methylphenyl)methyl]-[1,2,4]triazolo[4,3-a]quinoxalin-4-amine is a quinoxaline derivative.
Scientific Research Applications
Antiviral and Antimicrobial Activities This compound and its derivatives have been explored for their potential in antiviral and antimicrobial applications. A study by Henen et al. (2011) synthesized a series of [1,2,4]triazolo[4,3-a]quinoxaline derivatives, demonstrating their efficacy in antiviral and antimicrobial screening against various pathogens (Henen, El Bialy, Goda, Nasr, & Eisa, 2011).
Anticancer Activity Reddy et al. (2015) designed and synthesized a new series of 1,2,4-triazolo[4,3-a]-quinoline derivatives, demonstrating significant anticancer activity against human neuroblastoma and colon carcinoma cell lines (Reddy, Reddy, Reddy, Reddy, Sudharsan Reddy, & Pathak, 2015).
Potential as Antidepressants Sarges et al. (1990) discovered that certain 4-amino[1,2,4]triazolo[4,3-a]quinoxalines reduce immobility in behavioral despair models in rats, indicating potential as rapid-acting antidepressant agents (Sarges, Howard, Browne, Lebel, Seymour, & Koe, 1990).
Adenosine Receptor Antagonism Research by Catarzi et al. (2005) on 2-aryl-8-chloro-1,2,4-triazolo[1,5-a]quinoxaline derivatives highlighted their role as highly potent antagonists at A1 and A3 adenosine receptors (Catarzi, Colotta, Varano, Calabri, Lenzi, Filacchioni, Trincavelli, Martini, Tralli, Montopoli, & Moro, 2005).
Antiproliferative Agents Kaneko et al. (2020) synthesized [1,2,4]triazolo[4,3-a]quinoxaline-1,3,4-oxadiazole derivatives, demonstrating superior effectiveness as antiproliferative agents against various cancer cell lines compared to other compounds (Kaneko, Ninomiya, Yoshikawa, Ono, Sonawane, Tanaka, Nishina, & Koketsu, 2020).
properties
Product Name |
8-methyl-N-[(4-methylphenyl)methyl]-[1,2,4]triazolo[4,3-a]quinoxalin-4-amine |
---|---|
Molecular Formula |
C18H17N5 |
Molecular Weight |
303.4 g/mol |
IUPAC Name |
8-methyl-N-[(4-methylphenyl)methyl]-[1,2,4]triazolo[4,3-a]quinoxalin-4-amine |
InChI |
InChI=1S/C18H17N5/c1-12-3-6-14(7-4-12)10-19-17-18-22-20-11-23(18)16-9-13(2)5-8-15(16)21-17/h3-9,11H,10H2,1-2H3,(H,19,21) |
InChI Key |
IOYIWROOEYGVMH-UHFFFAOYSA-N |
SMILES |
CC1=CC=C(C=C1)CNC2=NC3=C(C=C(C=C3)C)N4C2=NN=C4 |
Canonical SMILES |
CC1=CC=C(C=C1)CNC2=NC3=C(C=C(C=C3)C)N4C2=NN=C4 |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.